Cas no 1109284-49-2 (methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate)

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate is a boronic ester derivative featuring a thiophene carboxylate core, commonly employed in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and materials science applications. The methyl ester functionality provides additional versatility for further derivatization. Its well-defined structure ensures consistent performance in synthetic transformations, while the thiophene scaffold contributes to electronic and optoelectronic applications. This compound is particularly useful in constructing complex heterocyclic systems with high precision. Proper handling under inert conditions is recommended to preserve its reactivity.

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate structure

1109284-49-2 structure

Product Name:methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate

CAS No:1109284-49-2

MF:C₁₃H₁₉BO₄S

MW:282.163563013077

MDL:MFCD18427556

CID:2126848

PubChem ID:46703107

Update Time:2025-05-27

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- 5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester
- DA-15517
- DTXSID80673711
- methyl-5-methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-thiophene-2-carboxylate
- 5-Methoxycarbonyl-2-methylthiophene-3-boronic acid pinacol ester
- 1109284-49-2
- P18985
- EN300-7373155
- methyl 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- Methyl5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- HRMDSSJQNZPJAT-UHFFFAOYSA-N
- BS-25494
- MFCD18427556
- SCHEMBL1691552
- AKOS022180251
- Z2050071689
- CS-0133501
- JUB28449
- 893-382-0
- MDL： MFCD18427556
- Inchi： 1S/C13H19BO4S/c1-8-9(7-10(19-8)11(15)16-6)14-17-12(2,3)13(4,5)18-14/h7H,1-6H3
- InChI Key： HRMDSSJQNZPJAT-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=C1C

Computed Properties

Exact Mass: 282.1097104g/mol
Monoisotopic Mass: 282.1097104g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73Å²

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B451953-10mg	Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2		10mg	$ 50.00	2022-06-07
TRC	B451953-50mg	Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2		50mg	$ 135.00	2022-06-07
TRC	B451953-100mg	Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2		100mg	$ 210.00	2022-06-07
abcr	AB280634-1 g	5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester	1109284-49-2		1 g	€807.00	2023-07-20
Chemenu	CM204919-1g	Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	95%	1g	$1003	2023-01-20
eNovation Chemicals LLC	D642001-1G	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	97%	1g	$440	2024-07-21
eNovation Chemicals LLC	D642001-5G	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	97%	5g	$1545	2024-07-21
eNovation Chemicals LLC	D642001-100mg	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	97%	100mg	$115	2024-07-21
eNovation Chemicals LLC	D642001-250mg	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	97%	250mg	$175	2024-07-21
eNovation Chemicals LLC	D642001-500mg	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate	1109284-49-2	97%	500mg	$290	2024-07-21